4,4-Dimethylcyclohexen-1-ylboronic acid

Specification

• CAS No.: 865869-28-9
• Molecular Formula: C8H15BO2
• Molecular Weight: 154.02 g/mol
• IUPAC Name: (4,4-dimethylcyclohexen-1-yl)boronic acid
• Standard InChI: InChI=1S/C8H15BO2/c1-8(2)5-3-7(4-6-8)9(10)11/h3,10-11H,4-6H2,1-2H3
• Standard InChI Key: HWFBGGLUEZIDOE-UHFFFAOYSA-N
• SMILES: B(C1=CCC(CC1)(C)C)(O)O
• Canonical SMILES: B(C1=CCC(CC1)(C)C)(O)O

Introduction

4,4-Dimethylcyclohexen-1-ylboronic acid is a boronic acid derivative with the chemical formula C8H15BO2 and a molecular weight of approximately 154.01 g/mol. This compound is also known by several synonyms, including (4,4-dimethylcyclohex-1-en-1-yl)boronic acid and B-(4,4-dimethyl-1-cyclohexen-1-yl)boronic acid. It is used in various chemical reactions, particularly in organic synthesis and as a building block for more complex molecules.

Safety Information

• Signal Word: Warning

• Hazard Statements: H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation)

• Precautionary Statements: P261 (avoid breathing dust), P280a (wear protective gloves/eye protection), P304+P340 (if inhaled: remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P405 (store locked up), P501a (dispose of contents/container to an approved waste disposal plant)

Synthesis and Applications

4,4-Dimethylcyclohexen-1-ylboronic acid can be synthesized from 4,4-dimethylcyclohexanone through a series of chemical transformations. It is often used as a precursor in Suzuki-Miyaura cross-coupling reactions, which are crucial for forming carbon-carbon bonds in organic synthesis.